Cas no 350990-08-8 (Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• CAS No: 350990-08-8
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• MDL: MFCD01922223
• CID: 293174
• PubChem ID: 874647
• Update Time: 2025-05-21

Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• 3-Thiophenecarboxylicacid, 2-amino-4-(3,4-dimethylphenyl)-, methyl ester
• 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylic acid methyl ester
• AC1LI5AB
• ALBB-001678
• CBMicro_046711
• CTK4H3569
• MolPort-000-873-998
• Oprea1_780759
• SR-01000228577-1
• SR-01000228577
• DTXSID50358008
• 350990-08-8
• AKOS000805720
• F9995-0392
• 2-Amino-4-(3,4-dimethyl-phenyl)-thiophene-3-carboxylic acid methyl ester
• VS-05281
• BIM-0046614.P001
• EN300-234949
• Z275166376
• methyl 2-amino-4-(3,4-dimethylphenyl)-3-thiophenecarboxylate
• MFCD01922223

• MDL： MFCD01922223
• Inchi： 1S/C14H15NO2S/c1-8-4-5-10(6-9(8)2)11-7-18-13(15)12(11)14(16)17-3/h4-7H,15H2,1-3H3
• InChI Key： BIKADMQIXDZGBU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1)C1=CC=C(C)C(C)=C1)N

Computed Properties

• Exact Mass: 261.08200
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 399.2°C at 760 mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.606
• PSA: 80.56000
• LogP: 3.98190

Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate

Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 350990-08-8): A Comprehensive Overview

Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate, identified by its CAS number 350990-08-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiophene core appended with an amino group and a carboxylate ester, has garnered attention due to its structural complexity and potential biological activities. The presence of dimethylphenyl substituents further enhances its chemical diversity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The structural framework of Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate is characterized by a thiophene ring system, which is a well-known motif in natural products and pharmacologically active compounds. Thiophenes are heterocyclic aromatic compounds that exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of an amino group at the 2-position and a carboxylate ester at the 3-position adds functional diversity, enabling various chemical modifications and bioconjugations.

In recent years, there has been growing interest in the development of thiophene-based derivatives as potential therapeutic agents. The compound Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate has been explored in several preclinical studies for its potential applications in treating various diseases. For instance, studies have suggested that thiophene derivatives can interact with biological targets such as enzymes and receptors, modulating pathways involved in disease progression.

The dimethylphenyl substituent in Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate plays a crucial role in determining its pharmacological properties. This substitution pattern can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The dimethylation at the para positions enhances the lipophilicity of the molecule, which is often desirable for oral bioavailability and membrane permeability. This feature makes it an attractive candidate for further development into a lead compound for drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of thiophene-based compounds like Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate. These tools allow researchers to predict the biological activity and pharmacokinetic properties of molecules before conducting expensive wet-lab experiments. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further investigation.

The synthesis of Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the thiophene ring system followed by functional group transformations to introduce the amino and ester groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the dimethylphenyl substituent on the thiophene core.

In addition to its pharmaceutical applications, Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate has potential uses in material science and agrochemicals. Its unique structural features make it a versatile building block for designing novel materials with specific properties. For example, thiophene derivatives have been explored as components in organic semiconductors and conductive polymers due to their ability to form stable π-conjugated systems.

The safety profile of Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate is another critical aspect that needs thorough evaluation during its development. Preclinical toxicology studies are essential to assess its acute and chronic toxicity levels as well as potential side effects. These studies help ensure that the compound is safe for further clinical testing and eventual human use.

In conclusion, Methyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 350990-08-8) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of a thiophene core with amino and ester functional groups makes it an attractive scaffold for drug discovery. Ongoing research continues to explore its biological activities and applications in medicine and material science.